![molecular formula C15H10BrN5S B279383 3-(4-Bromophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279383.png)
3-(4-Bromophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-Bromophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been studied extensively for its potential applications in scientific research. It is a member of the triazolothiadiazole family of compounds, which have been shown to have a wide range of biological activities.
Mechanism of Action
The mechanism of action of 3-(4-Bromophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been shown to inhibit various enzymes and signaling pathways involved in inflammation, oxidative stress, and cell proliferation. It has also been shown to induce apoptosis in cancer cells and to protect against neurodegenerative diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various in vitro and in vivo models. It has been shown to reduce inflammation and oxidative stress in animal models of arthritis and diabetes. It has also been shown to inhibit the growth of cancer cells and to protect against neurodegenerative diseases in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(4-Bromophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its wide range of biological activities. It can be used to study various disease models and pathways. However, one of the limitations is its potential toxicity at high concentrations. Careful dose optimization and toxicity studies are required for safe use in lab experiments.
Future Directions
There are numerous future directions for the study of 3-(4-Bromophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and diabetes. Another direction is to study its potential as a drug delivery system for targeted therapies. Additionally, further studies are needed to understand its mechanism of action and potential toxicity at high concentrations.
Synthesis Methods
The synthesis of 3-(4-Bromophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-bromoaniline with 6-methyl-3-pyridinecarboxaldehyde in the presence of triethylamine. The resulting intermediate is then reacted with thiosemicarbazide and ammonium acetate to yield the final product. This synthesis method has been optimized for high yield and purity and has been used in numerous research studies.
Scientific Research Applications
3-(4-Bromophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied extensively for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. It has also been studied for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and diabetes.
properties
Molecular Formula |
C15H10BrN5S |
---|---|
Molecular Weight |
372.2 g/mol |
IUPAC Name |
3-(4-bromophenyl)-6-(6-methylpyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C15H10BrN5S/c1-9-2-3-11(8-17-9)14-20-21-13(18-19-15(21)22-14)10-4-6-12(16)7-5-10/h2-8H,1H3 |
InChI Key |
GZUFLHKMBZQCOV-UHFFFAOYSA-N |
SMILES |
CC1=NC=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)Br |
Canonical SMILES |
CC1=NC=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.